Cas no 586333-33-7 (1H-Pyrazole, 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole, 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)- structure
586333-33-7 structure
Product Name:1H-Pyrazole, 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)-
CAS No:586333-33-7
MF:C16H10BrF3N2
MW:367.163213253021
CID:341413
PubChem ID:10067509
Update Time:2025-04-19

1H-Pyrazole, 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)-
    • 5-(4-bromophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
    • NWYHRYOPEBHPIG-UHFFFAOYSA-N
    • 5-(4-Bromophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
    • 586333-33-7
    • DTXSID60435132
    • Inchi: 1S/C16H10BrF3N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
    • InChI Key: NWYHRYOPEBHPIG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC(C(F)(F)F)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 365.998
  • Monoisotopic Mass: 365.99795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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